Cas no 478834-25-2 (4-Chloro-1H-indazol-5-ol)

• Product Name: 4-Chloro-1H-indazol-5-ol
• CAS No: 478834-25-2
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD16659073
• CID: 931533
• PubChem ID: 22933783
• Update Time: 2025-10-22

4-Chloro-1H-indazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-indazol-5-ol
• 1H-Indazol-5-ol, 4-chloro-
• 1H-Indazol-5-ol, 4-chloro-
• AK140900
• 4-Chloro-4-hydroxy-1H-indazole
• SGGVCALTHVTDBA-UHFFFAOYSA-N
• MB14975
• FCH1139328
• AX8281110
• ST2405695
• DTXSID80629071
• SCHEMBL5412653
• A872035
• CS-0141551
• MFCD16659073
• AKOS015899949
• DB-070877
• I11410
• 478834-25-2
• 4-chloro-2H-indazol-5-ol
• AMY19425
• DS-7166

• MDL： MFCD16659073
• Inchi： 1S/C7H5ClN2O/c8-7-4-3-9-10-5(4)1-2-6(7)11/h1-3,11H,(H,9,10)
• InChI Key： SGGVCALTHVTDBA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1C=NN2)O

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 364.9±22.0 °C at 760 mmHg
• Flash Point: 174.5±22.3 °C
• Refractive Index: 1.759

4-Chloro-1H-indazol-5-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-Chloro-1H-indazol-5-ol

4-Chloro-1H-indazol-5-ol (CAS No. 478834-25-2): An Emerging Compound in Pharmaceutical Research

4-Chloro-1H-indazol-5-ol (CAS No. 478834-25-2) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the indazole class, which is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 4-Chloro-1H-indazol-5-ol features a chlorine atom at the 4-position of the indazole ring and a hydroxyl group at the 5-position. This specific arrangement of functional groups imparts distinct pharmacological properties, making it a valuable candidate for drug development. Recent studies have highlighted its potential in various therapeutic areas, particularly in the treatment of neurodegenerative diseases and cancer.

In the context of neurodegenerative diseases, 4-Chloro-1H-indazol-5-ol has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been shown to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage.

Beyond its neuroprotective properties, 4-Chloro-1H-indazol-5-ol has also been investigated for its anti-cancer potential. Studies have indicated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. A recent study published in Cancer Research reported that 4-Chloro-1H-indazol-5-ol effectively suppressed the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle regulatory proteins and the induction of DNA damage response pathways.

The pharmacokinetic profile of 4-Chloro-1H-indazol-5-ol is another critical aspect that has been extensively studied. Preclinical data suggest that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. Additionally, its low toxicity profile in animal models supports its potential for clinical translation.

To further explore the therapeutic potential of 4-Chloro-1H-indazol-5-ol, several ongoing clinical trials are currently evaluating its safety and efficacy in human subjects. These trials are designed to assess the compound's performance in treating specific conditions such as Alzheimer's disease, Parkinson's disease, and various types of cancer. Early results from these trials are highly anticipated and are expected to provide valuable insights into the clinical utility of this compound.

In conclusion, 4-Chloro-1H-indazol-5-ol (CAS No. 478834-25-2) represents a promising candidate in the pharmaceutical pipeline due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action, solidifying its position as a key player in the development of novel therapeutics for neurodegenerative diseases and cancer. As more data become available from clinical trials, the full potential of this compound is likely to be realized, potentially leading to significant advancements in patient care.